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Compound of Interest

Compound Name: Epitalon (TFA)

Cat. No.: B8087386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper reconstitution, handling,

and experimental use of lyophilized Epitalon TFA (Trifluoroacetate). The information is intended

to ensure the integrity, stability, and optimal performance of the peptide in a research setting.

Product Information and Storage
Epitalon is a synthetic tetrapeptide (Ala-Glu-Asp-Gly) that has been studied for its role in

activating telomerase and its potential geroprotective effects.[1] The trifluoroacetate (TFA) salt

form is common for synthetic peptides, enhancing their stability and solubility.

Table 1: Storage Conditions for Lyophilized and Reconstituted Epitalon TFA
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Form
Storage
Temperature

Duration of
Stability

Notes

Lyophilized Powder -20°C to -80°C Up to 3 years[1]

Recommended for

long-term storage.

Protect from light.[1]

2°C to 8°C

(Refrigerator)
Up to 2 years[1]

Suitable for short-term

storage.

Room Temperature Up to 3 weeks[1]
For very short-term

storage only.

Reconstituted Solution
2°C to 8°C

(Refrigerator)
2-7 days[2]

For immediate or

short-term use.

Protect from light.

-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.

For longer-term

storage, a carrier

protein is

recommended.[1]

-80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.

Ideal for long-term

storage of the

reconstituted peptide.

Reconstitution Protocol
Proper reconstitution is critical to maintaining the biological activity of Epitalon TFA. Aseptic

techniques should be employed throughout the process to prevent contamination.

Table 2: Solubility of Epitalon TFA
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Solvent Solubility Recommended Use

Sterile Water High
For immediate use or when a

preservative is not desired.

Bacteriostatic Water (0.9%

benzyl alcohol)
High

Common choice for preparing

stock solutions for multiple

uses.

Phosphate-Buffered Saline

(PBS)
High

Recommended for in vitro

experiments requiring an

isotonic solution.

Step-by-Step Reconstitution Procedure:

Equilibration: Before opening, allow the vial of lyophilized Epitalon TFA to reach room

temperature to prevent moisture condensation.[1][2]

Solvent Addition: Using a sterile syringe, slowly inject the desired volume of the chosen

solvent down the side of the vial, avoiding direct spraying onto the lyophilized powder to

minimize foaming.[1][2]

Dissolution: Gently swirl or roll the vial to dissolve the powder.[1] Do not shake vigorously, as

this can cause denaturation of the peptide.[1]

Visual Inspection: The reconstituted solution should be clear and free of particulates. If any

visible particles remain, the solution should not be used.[1]

Aliquoting and Storage: For long-term storage, it is recommended to aliquot the reconstituted

solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[1] Store

aliquots at -20°C or -80°C.
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Experimental Workflow: Reconstitution of Lyophilized Epitalon TFA
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Proposed Signaling Pathway of Epitalon-Induced Telomerase Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b8087386?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Epitalon_peptide_handling_storage_and_reconstitution_for_experiments.pdf
https://peptidedosages.com/single-peptide-dosages/epithalon-10mg-vial-dosage-protocol/
https://www.benchchem.com/product/b8087386#reconstitution-and-handling-of-lyophilized-epitalon-tfa
https://www.benchchem.com/product/b8087386#reconstitution-and-handling-of-lyophilized-epitalon-tfa
https://www.benchchem.com/product/b8087386#reconstitution-and-handling-of-lyophilized-epitalon-tfa
https://www.benchchem.com/product/b8087386#reconstitution-and-handling-of-lyophilized-epitalon-tfa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8087386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

